(Z)-2-((3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl)oxy)acetic acid

• IUPAC Name: 2-[[(2Z)-3-oxo-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-6-yl]oxy]acetic acid
• InChI: InChI=1S/C20H18O8/c1-24-14-9-17(26-3)16(25-2)6-11(14)7-18-20(23)13-5-4-12(8-15(13)28-18)27-10-19(21)22/h4-9H,10H2,1-3H3,(H,21,22)/b18-7-
• InChI Key: UVINHYZXXRBXIF-WSVATBPTSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)O)OC)OC
• Isomeric SMILES: COC1=CC(=C(C=C1/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)O)OC)OC
• Molecular Formula: C20H18O8
• Molecular Weight: 386.4 g/mol
• CAS No.: 859666-05-0

Description

(Z)-2-((3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl)oxy)acetic acid is a useful research compound. Its molecular formula is C20H18O8 and its molecular weight is 386.356. The purity is usually 95%.
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Scientific Research Applications

Germination Inhibitory Constituents from Natural Sources

Research identified germination inhibitory constituents, such as (5-Butyl-3-oxo-2,3-dihydrofuran-2-yl)-acetic acid, from Erigeron annuus, indicating potential applications of related compounds in studying plant growth and development processes. This suggests that similar compounds could be explored for their effects on seed germination and plant growth inhibition, contributing to the understanding of natural product-based herbicides (Oh et al., 2002).

Synthesis and Antibacterial Activity of Acetic Acid Derivatives

Another study on the synthesis and antibacterial activity of acetic acid derivatives, including those with thiazolidine-2,4-dione, rhodanine, and 2-thiohydantoin moieties, highlights the potential antimicrobial applications of structurally complex acetic acid derivatives. This indicates a methodological approach for synthesizing and testing the antibacterial properties of similar compounds (Trotsko et al., 2018).

Chemical Synthesis and Biological Activity Studies

The synthesis of compounds through reactions involving acetic acid derivatives, as shown in studies of tricyclic systems and benzofurans, suggests a broader chemical synthesis application. These methodologies could be applied to synthesize and study the biological activities of compounds structurally related to "(Z)-2-((3-oxo-2-(2,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl)oxy)acetic acid," potentially exploring anti-inflammatory properties or other biological activities (Ackrell et al., 1978).

Advanced Synthesis Techniques for Complex Molecules

Further research into the preparation of activated benzofurans and their reactions with aldehydes offers insights into synthetic strategies that could be relevant for creating complex molecules, including those with benzofuran components. This provides a foundation for exploring novel synthetic routes and chemical transformations applicable to a wide range of scientific research applications (Black et al., 1999).